Cas no 123229-11-8 (2H-1,5-Benzodiazepine-2-thione,1,3,4,5-tetrahydro-1,4-dimethyl-)

• Product Name: 2H-1,5-Benzodiazepine-2-thione,1,3,4,5-tetrahydro-1,4-dimethyl-
• CAS No: 123229-11-8
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• CID: 104245
• PubChem ID: 23241527
• Update Time: 2025-04-18

2H-1,5-Benzodiazepine-2-thione,1,3,4,5-tetrahydro-1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodiazepine-2-thione,1,3,4,5-tetrahydro-1,4-dimethyl-
• 2H-1,5-Benzodiazepine-2-thione, 1,3,4,5-tetrahydro-1,4-dimethyl-
• 2,5-dimethyl-2,3-dihydro-1H-1,5-benzodiazepine-4-thione
• 123229-11-8

• Inchi： 1S/C11H14N2S/c1-8-7-11(14)13(2)10-6-4-3-5-9(10)12-8/h3-6,8,12H,7H2,1-2H3
• InChI Key： VLXKNLFRCQDNBG-UHFFFAOYSA-N
• SMILES： S=C1CC(C)NC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 206.08792
• Monoisotopic Mass: 206.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.4A^2
• XLogP3: 2

Experimental Properties

• PSA: 15.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines